Cas no 2248380-32-5 (Tert-butyl 5-amino-1,3-thiazole-2-carboxylate)
2248380-32-5 structure
Product Name:Tert-butyl 5-amino-1,3-thiazole-2-carboxylate
CAS No:2248380-32-5
MF:C8H12N2O2S
MW:200.258080482483
CID:5795281
PubChem ID:137940879
Update Time:2024-01-06
Tert-butyl 5-amino-1,3-thiazole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2248380-32-5
- Tert-butyl 5-amino-1,3-thiazole-2-carboxylate
- EN300-6510712
-
- Inchi: 1S/C8H12N2O2S/c1-8(2,3)12-7(11)6-10-4-5(9)13-6/h4H,9H2,1-3H3
- InChI Key: GXRBIWZVXGQTED-UHFFFAOYSA-N
- SMILES: S1C(=CN=C1C(=O)OC(C)(C)C)N
Computed Properties
- Exact Mass: 200.06194880g/mol
- Monoisotopic Mass: 200.06194880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 93.4Ų
Tert-butyl 5-amino-1,3-thiazole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6510712-0.05g |
tert-butyl 5-amino-1,3-thiazole-2-carboxylate |
2248380-32-5 | 95.0% | 0.05g |
$912.0 | 2025-03-14 | |
| Enamine | EN300-6510712-0.1g |
tert-butyl 5-amino-1,3-thiazole-2-carboxylate |
2248380-32-5 | 95.0% | 0.1g |
$956.0 | 2025-03-14 | |
| Enamine | EN300-6510712-0.25g |
tert-butyl 5-amino-1,3-thiazole-2-carboxylate |
2248380-32-5 | 95.0% | 0.25g |
$999.0 | 2025-03-14 | |
| Enamine | EN300-6510712-0.5g |
tert-butyl 5-amino-1,3-thiazole-2-carboxylate |
2248380-32-5 | 95.0% | 0.5g |
$1043.0 | 2025-03-14 | |
| Enamine | EN300-6510712-1.0g |
tert-butyl 5-amino-1,3-thiazole-2-carboxylate |
2248380-32-5 | 95.0% | 1.0g |
$1086.0 | 2025-03-14 | |
| Enamine | EN300-6510712-2.5g |
tert-butyl 5-amino-1,3-thiazole-2-carboxylate |
2248380-32-5 | 95.0% | 2.5g |
$2127.0 | 2025-03-14 | |
| Enamine | EN300-6510712-5.0g |
tert-butyl 5-amino-1,3-thiazole-2-carboxylate |
2248380-32-5 | 95.0% | 5.0g |
$3147.0 | 2025-03-14 | |
| Enamine | EN300-6510712-10.0g |
tert-butyl 5-amino-1,3-thiazole-2-carboxylate |
2248380-32-5 | 95.0% | 10.0g |
$4667.0 | 2025-03-14 |
Tert-butyl 5-amino-1,3-thiazole-2-carboxylate Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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